Cas no 2137595-34-5 (2-(1-Ethoxyethenyl)-5-methylaniline)

• Product Name: 2-(1-Ethoxyethenyl)-5-methylaniline
• CAS No: 2137595-34-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6411786
• PubChem ID: 165465633
• Update Time: 2025-05-25

2-(1-Ethoxyethenyl)-5-methylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-803090
• 2-(1-ethoxyethenyl)-5-methylaniline
• 2137595-34-5
• 2-(1-Ethoxyethenyl)-5-methylaniline

• Inchi： 1S/C11H15NO/c1-4-13-9(3)10-6-5-8(2)7-11(10)12/h5-7H,3-4,12H2,1-2H3
• InChI Key： KGYYTOHUEUIXKQ-UHFFFAOYSA-N
• SMILES： O(CC)C(=C)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(1-Ethoxyethenyl)-5-methylaniline

Comprehensive Overview of 2-(1-Ethoxyethenyl)-5-methylaniline (CAS No. 2137595-34-5)

2-(1-Ethoxyethenyl)-5-methylaniline (CAS No. 2137595-34-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique ethoxyethenyl and methylaniline functional groups, serves as a versatile building block in the development of advanced materials and bioactive molecules. Its molecular structure, C₁₁H₁₅NO, offers a balance of reactivity and stability, making it a valuable asset in synthetic chemistry.

The growing interest in 2-(1-Ethoxyethenyl)-5-methylaniline is driven by its potential applications in drug discovery and agrochemical research. Researchers are particularly intrigued by its role as a precursor in the synthesis of heterocyclic compounds, which are pivotal in designing new therapeutic agents. Recent studies highlight its utility in creating N-containing heterocycles, a class of compounds frequently explored for their antimicrobial and anti-inflammatory properties. This aligns with current trends in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives to traditional methods.

From a technical perspective, the synthesis of CAS No. 2137595-34-5 involves multi-step reactions, often starting from commercially available 5-methylaniline derivatives. Optimizing yield and purity is critical, given the compound's sensitivity to oxidation and light. Advanced techniques like HPLC purification and spectroscopic characterization (NMR, IR) are employed to ensure quality. These methodologies resonate with the increasing demand for high-purity intermediates in precision-driven industries such as pharmaceutical manufacturing and material science.

Market trends indicate a rising demand for 2-(1-Ethoxyethenyl)-5-methylaniline, particularly in regions with robust R&D infrastructure like North America and Europe. The compound's compatibility with catalytic coupling reactions and click chemistry further enhances its appeal. Additionally, its potential role in OLED materials and organic semiconductors has sparked interest among electronics manufacturers, aligning with the global push for energy-efficient technologies.

Safety and handling protocols for CAS No. 2137595-34-5 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under current regulations, its storage under inert conditions is recommended to preserve stability. This focus on safety mirrors broader industry priorities, where occupational health and regulatory compliance remain top concerns for chemical enterprises.

In conclusion, 2-(1-Ethoxyethenyl)-5-methylaniline represents a compelling case study in modern chemical innovation. Its multifaceted applications—from life sciences to advanced materials—underscore its relevance in contemporary research. As industries continue to explore tailor-made intermediates and functionalized aromatics, this compound is poised to play an increasingly vital role in shaping future technological breakthroughs.